Cas no 2228336-97-6 (3-amino-3-(2-fluoro-3-methylphenyl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(2-fluoro-3-methylphenyl)cyclobutan-1-ol
• CAS No: 2228336-97-6
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6585963
• PubChem ID: 165980923
• Update Time: 2025-06-26

3-amino-3-(2-fluoro-3-methylphenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2-fluoro-3-methylphenyl)cyclobutan-1-ol
• EN300-1785962
• 2228336-97-6

• Inchi： 1S/C11H14FNO/c1-7-3-2-4-9(10(7)12)11(13)5-8(14)6-11/h2-4,8,14H,5-6,13H2,1H3
• InChI Key： CVJGQFQLCXWFMG-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1C1(CC(C1)O)N

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-(2-fluoro-3-methylphenyl)cyclobutan-1-ol

Introduction to 3-amino-3-(2-fluoro-3-methylphenyl)cyclobutan-1-ol (CAS No: 2228336-97-6)

3-amino-3-(2-fluoro-3-methylphenyl)cyclobutan-1-ol (CAS No: 2228336-97-6) is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological applications. This bicyclic amine features a cyclobutane core substituted with an amino group and a fluoro-substituted, methylphenyl moiety, making it an intriguing candidate for further investigation in drug discovery and development.

The molecular framework of 3-amino-3-(2-fluoro-3-methylphenyl)cyclobutan-1-ol is characterized by its rigid cyclobutane ring, which can enhance binding affinity and metabolic stability. The presence of both an amino group and a fluoro-substituted aromatic ring suggests multiple interaction possibilities with biological targets, including enzymes and receptors. This dual functionality makes the compound a promising scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets. Studies indicate that the fluoro-substituent may improve solubility and bioavailability, while the amino group can participate in hydrogen bonding interactions, enhancing drug-receptor binding. These insights are crucial for optimizing the compound's pharmacokinetic properties and therapeutic efficacy.

The synthesis of 3-amino-3-(2-fluoro-3-methylphenyl)cyclobutan-1-ol involves multi-step organic reactions, including cycloalkylation, fluorination, and amination processes. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for subsequent pharmacological testing. The development of efficient synthetic routes has been a focus of several research groups aiming to explore the full potential of this scaffold.

In the realm of medicinal chemistry, 3-amino-3-(2-fluoro-3-methylphenyl)cyclobutan-1-ol has been investigated for its potential role in treating various diseases, including neurological disorders and inflammatory conditions. Preliminary in vitro studies have shown promising results in terms of inhibiting key enzymes associated with these conditions. The fluoro-substituent's ability to modulate enzyme activity is particularly noteworthy, as fluorinated compounds often exhibit enhanced binding affinity and selectivity.

The impact of fluorine atoms on molecular properties is well-documented in the literature. In 3-amino-3-(2-fluoro-3-methylphenyl)cyclobutan-1-ol, the fluorine atom at the para position relative to the methyl group on the aromatic ring likely contributes to electronic effects that influence both reactivity and binding interactions. This feature makes the compound an attractive candidate for further derivatization to explore new pharmacological profiles.

Furthermore, the cyclobutane ring's conformational rigidity can be exploited to design molecules with specific spatial orientations relative to biological targets. This rigidity can prevent unwanted conformational changes that might reduce binding affinity or increase off-target effects. Such structural features are highly valued in modern drug design, where precision and specificity are paramount.

Current research trends suggest that 3-amino-3-(2-fluoro-3-methylphenyl)cyclobutan-1-ol could be a valuable intermediate in developing novel therapeutic agents targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to interact with amyloid-beta plaques and alpha-synuclein aggregates has been hypothesized based on structural analogs. These hypotheses are being tested through ongoing preclinical studies.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 3-amino-3-(2-fluoro-3-methylphenyl)cyclobutan-1-ol. By analyzing large datasets of chemical structures and biological activities, researchers can predict potential drug candidates with higher accuracy and efficiency. This approach has already led to several breakthroughs in identifying novel scaffolds for therapeutic intervention.

The future prospects of 3-amino-3-(2-fluoro-3-methylphenyl)cyclobutan-1-ol are vast, with numerous opportunities for further exploration in both academic and industrial settings. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize its therapeutic potential. As computational tools continue to evolve, so too will our ability to design and optimize molecules like this one for clinical applications.

In conclusion, 3-amino-3-(2-fluoro-3-methylphenyl)cyclobutan-1-ol (CAS No: 2228336-97-6) represents a significant advancement in medicinal chemistry due to its unique structural features and promising pharmacological properties. Its rigid bicyclic framework, combined with functional groups that enhance binding interactions, makes it an ideal candidate for further investigation. As research progresses, this compound is likely to play a crucial role in the development of novel therapeutic agents addressing a wide range of diseases.